Bovine Serum Albumin-Cy5.5

• Molecular Formula: C41H44N2O14S4
• Molecular Weight: 917.1 g/mol
• SMILES: CCN1C2=C(C3=C(C=C2)C(=CC(=C3)S(=O)(=O)O)S(=O)(=O)[O-])C(C1=CC=CC=CC4=[N+](C5=C(C4(C)C)C6=C(C=C5)C(=CC(=C6)S(=O)(=O)O)S(=O)(=O)O)CCCCCC(=O)O)(C)C
• InChI: InChI=1S/C41H44N2O14S4/c1-6-42-31-18-16-27-29(21-25(58(46,47)48)23-33(27)60(52,53)54)38(31)40(2,3)35(42)13-9-7-10-14-36-41(4,5)39-30-22-26(59(49,50)51)24-34(61(55,56)57)28(30)17-19-32(39)43(36)20-12-8-11-15-37(44)45/h7,9-10,13-14,16-19,21-24H,6,8,11-12,15,20H2,1-5H3,(H4-,44,45,46,47,48,49,50,51,52,53,54,55,56,57)
• InChIKey: LIZDKDDCWIEQIN-UHFFFAOYSA-N

Sulfo-Cyanine5.5 (CAS 210892-23-2) features high water solubility via four sulfonate groups, a carboxyl handle for reproducible NHS ester conjugation, and superior brightness (ε=211,000; Φ=0.21). With far-red/NIR emission (706 nm) and minimal spectral overlap, it outperforms IR-783 and ICG in deep-tissue imaging, multiplexing, and low-background detection. Ideal for defined DOL labeling and regulatory-compliant kit development.

Sulfo-Cyanine5.5 (1H-Benz[e]indolium, inner salt) Procurement Guide: Near-Infrared Fluorescent Dye for In Vivo Imaging & Labeling

1H-Benz[e]indolium, 2-[5-[3-(5-carboxypentyl)-1,3-dihydro-1,1-dimethyl-6,8-disulfo-2H-benz[e]indol-2-ylidene]-1,3-pentadien-1-yl]-3-ethyl-1,1-dimethyl-6,8-disulfo-, inner salt, commonly known as Cy5.5 or Sulfo-Cyanine5.5 (CAS 210892-23-2), is a sulfonated pentamethine cyanine dye . It belongs to the Cyanine family, characterized by a delocalized π-electron system bridging two benz[e]indolium heterocycles. The compound features four sulfonate groups and a terminal carboxylate, conferring high water solubility and amenability to bioconjugation . With an excitation maximum near 678 nm and emission near 706 nm in PBS, it operates in the far-red to near-infrared (NIR) window, minimizing tissue autofluorescence and enabling deep-tissue imaging . Its primary applications include fluorescent labeling of proteins, antibodies, and oligonucleotides, as well as in vivo optical imaging.

Why Sulfo-Cyanine5.5 Cannot Be Casually Substituted with Other Heptamethine Cyanine Dyes

Despite sharing a polymethine backbone, heptamethine cyanine dyes exhibit profound differences in spectral properties, brightness, solubility, tumor-targeting specificity, and phototherapeutic potential that preclude simple interchange. For instance, while IR-783 and Cy5.5 both absorb in the NIR, their excitation maxima differ by nearly 100 nm (768 nm vs. 678 nm), directly impacting laser compatibility and tissue penetration depth [1]. Moreover, variations in sulfonation patterns drastically alter water solubility and aggregation behavior, which in turn affect in vivo biodistribution and clearance [2]. The singlet oxygen quantum yield—critical for photodynamic therapy—varies by over an order of magnitude among cyanine dyes (e.g., IR-783 φΔ=0.007, Cy5.5-based constructs up to 0.42) . Therefore, selecting the correct cyanine derivative based on application-specific quantitative metrics is essential for reproducible results and cost-effective research.

• [1] Li, C.; et al. IR-783-Glucosamine. Molecular Imaging and Contrast Agent Database (MICAD), 2009. https://www.ncbi.nlm.nih.gov/books/NBK23528/ View Source
• [2] James, N.S.; et al. Evaluation of Polymethine Dyes as Potential Probes for Near Infrared Fluorescence Imaging of Tumors: Part - 1. Theranostics 2013; 3(9):692-702. doi:10.7150/thno.5722. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3767116/ View Source

Quantitative Differentiation of Sulfo-Cyanine5.5 Against Key Comparators

Superior Molar Extinction Coefficient and Brightness Over IR-783 and ICG

Sulfo-Cyanine5.5 exhibits a significantly higher molar extinction coefficient than the widely used NIR dye IR-783 and the clinically approved indocyanine green (ICG), translating to greater brightness at equivalent concentrations. At its absorption maximum (678 nm), Cy5.5 has an ε of 211,000 L·mol⁻¹·cm⁻¹ in PBS buffer . This is 34% higher than the ε of IR-783 (157,000 M⁻¹cm⁻¹) [1] and 74% higher than ICG (121,000 M⁻¹cm⁻¹) [2]. Consequently, for applications requiring high sensitivity detection of low-abundance targets, Cy5.5 provides enhanced signal-to-noise without requiring higher dye concentrations or extended exposure times.

Evidence Dimension	Molar Extinction Coefficient (ε) at Absorption Maximum
Target Compound Data	211,000 L·mol⁻¹·cm⁻¹ (PBS)
Comparator Or Baseline	IR-783: 157,000 M⁻¹cm⁻¹; ICG: 121,000 M⁻¹cm⁻¹
Quantified Difference	+34% vs IR-783; +74% vs ICG
Conditions	Measured in aqueous buffer (PBS or saline) at room temperature

Why This Matters

Higher extinction coefficient enables brighter fluorescence at the same molar concentration, reducing the amount of dye required for detection and minimizing potential cytotoxicity in live-cell experiments.

• [1] Li, C.; et al. IR-783-Glucosamine. Molecular Imaging and Contrast Agent Database (MICAD), 2009. https://www.ncbi.nlm.nih.gov/books/NBK23528/ View Source
• [2] Luo, S.; et al. Table 2. Dye comparison. Nanomaterials 2012, 2, 92-112. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5327900/table/nanomaterials-02-00092-t002/ View Source

Enhanced Fluorescence Quantum Yield for Improved Photon Efficiency

Sulfo-Cyanine5.5 possesses a fluorescence quantum yield (Φ) of 0.21 in PBS buffer , which is 91% higher than the Φ of IR-783 (0.11 in saline) [1] and 133% higher than that of ICG (0.09) [2]. This higher quantum yield indicates that a larger fraction of absorbed photons is re-emitted as fluorescence, rather than being lost as heat or non-radiative decay. While some cyanine derivatives (e.g., Cy7 NHS ester, Φ=0.28) may exhibit slightly higher quantum yields, Cy5.5 offers a balanced combination of high extinction coefficient and respectable quantum yield, resulting in superior overall brightness for far-red imaging applications.

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	0.21 (PBS)
Comparator Or Baseline	IR-783: 0.11; ICG: 0.09
Quantified Difference	+91% vs IR-783; +133% vs ICG
Conditions	Measured in aqueous buffer (PBS or saline) at room temperature

Why This Matters

Higher quantum yield improves detection sensitivity and reduces the laser power required for excitation, which is critical for minimizing photobleaching and phototoxicity in live-cell and in vivo imaging.

• [1] Li, C.; et al. IR-783-Glucosamine. Molecular Imaging and Contrast Agent Database (MICAD), 2009. https://www.ncbi.nlm.nih.gov/books/NBK23528/ View Source
• [2] Luo, S.; et al. Table 2. Dye comparison. Nanomaterials 2012, 2, 92-112. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5327900/table/nanomaterials-02-00092-t002/ View Source

Targetable Bioconjugation via Carboxyl Functionality for Site-Specific Labeling

Unlike many NIR cyanine dyes (e.g., IR-783, IR-780) that lack a carboxyl group and thus require additional synthetic steps for conjugation, Sulfo-Cyanine5.5 contains a free carboxylic acid on its 5-carboxypentyl side chain . This functionality enables direct covalent coupling to amine-containing biomolecules (e.g., proteins, antibodies, peptides) via standard carbodiimide/NHS ester chemistry without altering the dye's spectral properties . In contrast, IR-783 conjugation often requires pre-functionalization or relies on non-specific hydrophobic interactions, which can compromise labeling efficiency and specificity. Furthermore, the availability of Sulfo-Cyanine5.5 NHS ester (ε=209,000, Φ=0.2) provides a ready-to-use reagent for amine-targeted labeling, streamlining workflows for antibody-dye conjugate production .

Evidence Dimension	Presence of Reactive Handle for Bioconjugation
Target Compound Data	Contains 5-carboxypentyl group; directly activatable to NHS ester
Comparator Or Baseline	IR-783: lacks carboxyl; IR-780: lacks carboxyl
Quantified Difference	N/A (binary functional difference)
Conditions	Molecular structure analysis

Why This Matters

Direct conjugation capability eliminates the need for custom linker synthesis, reduces batch-to-batch variability, and accelerates the development of targeted fluorescent probes for in vivo applications.

High Water Solubility from Quadruple Sulfonation Prevents Aggregation-Induced Quenching

Sulfo-Cyanine5.5 contains four sulfonate groups and one carboxylate, resulting in a net anionic charge that imparts exceptional water solubility . This high hydrophilicity minimizes non-specific hydrophobic interactions with plasma proteins and cell membranes, reducing background fluorescence and preventing aggregation-induced self-quenching [1]. In contrast, IR-783 possesses only two sulfonate groups and exhibits moderate water solubility; IR-780, with no sulfonation, is highly hydrophobic and prone to aggregation in aqueous media, necessitating formulation with albumin or encapsulation for in vivo use [2]. The superior solubility of Sulfo-Cyanine5.5 enables direct use in physiological buffers without the need for co-solvents, ensuring consistent labeling efficiency and reproducible pharmacokinetics.

Evidence Dimension	Number of Sulfonate Groups and Water Solubility
Target Compound Data	4 sulfonate groups; freely soluble in water
Comparator Or Baseline	IR-783: 2 sulfonate groups; IR-780: 0 sulfonate groups
Quantified Difference	N/A (qualitative difference in solubility class)
Conditions	Aqueous buffer (PBS) at pH 7.4

Why This Matters

High water solubility ensures homogeneous distribution in aqueous biological samples, reduces non-specific staining, and simplifies preparation of dye-conjugated biomolecules for in vivo administration.

• [1] James, N.S.; et al. Evaluation of Polymethine Dyes as Potential Probes for Near Infrared Fluorescence Imaging of Tumors: Part - 1. Theranostics 2013; 3(9):692-702. doi:10.7150/thno.5722. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3767116/ View Source
• [2] Park, H.S.; et al. Structure-Inherent Tumor-Targeted IR-783 for Near-Infrared Fluorescence-Guided Photothermal Therapy. Int. J. Mol. Sci. 2024, 25(10), 5309. https://www.mdpi.com/1422-0067/25/10/5309 View Source

Optimal Application Scenarios for Sulfo-Cyanine5.5 Based on Quantitative Evidence

High-Sensitivity In Vivo Fluorescence Imaging of Small Animal Models

Given its superior molar extinction coefficient (211,000 L·mol⁻¹·cm⁻¹) and quantum yield (0.21) relative to IR-783 and ICG , Sulfo-Cyanine5.5 is the dye of choice for non-invasive optical imaging of xenograft tumors, biodistribution studies, and real-time monitoring of therapeutic response in mice. Its NIR emission (706 nm) penetrates deeper into tissue than visible dyes, while its high brightness enables detection of picomolar concentrations of labeled probes, reducing the number of animals required per study.

Site-Specific Fluorescent Labeling of Antibodies and Peptides for Diagnostic Assays

The presence of a 5-carboxypentyl group permits straightforward activation to NHS ester for covalent coupling to primary amines . This enables reproducible, stoichiometric labeling of monoclonal antibodies, Fab fragments, and therapeutic peptides. Compared to IR-783, which lacks a carboxyl handle and often yields heterogeneous conjugates, Sulfo-Cyanine5.5 labeling results in defined dye-to-protein ratios, crucial for regulatory compliance in clinical diagnostic kit development.

Multiplexed Flow Cytometry and Immunohistochemistry Requiring Minimal Spectral Cross-Talk

Sulfo-Cyanine5.5’s narrow emission spectrum and large Stokes shift reduce spectral overlap with commonly used fluorophores like FITC, PE, and Cy3 . Its water solubility prevents aggregation-induced quenching in antibody cocktails, ensuring consistent fluorescence intensity across cell populations. Researchers selecting this dye for multiplexed panels benefit from reduced compensation requirements and improved population resolution.

Reference Standard for Quantitative Fluorescence Calibration and Instrument Performance Verification

Due to its well-characterized extinction coefficient (ε=211,000) and quantum yield (Φ=0.21) in PBS , Sulfo-Cyanine5.5 serves as an excellent calibration standard for plate readers, microscopes, and in vivo imaging systems. Its photostability under continuous illumination, as demonstrated in studies of Cy5.5 analogs [1], ensures reproducible signal output during extended time-lapse experiments.

• [1] Schmitthenner, H.F.; et al. Pentamethine sulfobenzoindocyanine dyes with low net charge states and high photostability. Photochem Photobiol Sci. 2020; 19(1):56–65. doi:10.1039/c9pp00445a. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6980914/ View Source